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Compound Focus: Methylenediurea

Get Quote

Methylene diurea (MDU) is an organic compound with the formula CH2(NHC(O)NHz2)2 [1]. The table

below summarizes its core identifiers and properties:

Property

Description

IUPAC Name

Other Names

Molecular Formula

Molar Mass

Appearance

Melting Point

CAS RN

EC Number

N,N"-Methylenediurea [1]

Methylenebis(urea), (carbamoylamino)methylurea [1] [2]
CsHsN4O2 [1] [2]

132.123 g-mol-1[1] [2]

White, water-soluble solid [1]

203 °C (397 °F; 476 K) [1]

13547-17-6 [2]

236-918-5 [1] [2]

Synthesis and Primary Applications
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MDU is predominantly synthesized by the condensation of formaldehyde and urea [1]. Its key

applications are in industrial manufacturing and agriculture.

¢ Industrial Chemistry: MDU is a crucial intermediate in producing urea-formaldehyde resins, which
are widely used as adhesives and in plastics [1].

e Agriculture: Together with its polymer, dimethylene triurea (DMTU), MDU is a component of some
controlled-release fertilizers [1]. Its slow degradation in soil provides a prolonged nitrogen release.

e Emerging Application - Seed Treatment: A recent study demonstrates the formation of a new
double compound based on MDU and para-aminobenzoic acid (PABA) with a molar ratio of
MDU:PABA = 1:2. This compound, with low hygroscopicity and high swelling capacity, is being
investigated as an active ingredient for protecting cotton seeds from infectious diseases [3].

Microbial Degradation Pathway

The biodegradation of MDU in the environment involves a specific enzymatic pathway, as studied in
bacteria like Ochrobactrum anthropi isolated from garden soil [4]. The process can be visualized as follows,

showing how the bacterium utilizes MDU as a nitrogen source:
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MDU degradation pathway in Ochrobactrum anthropi.

Key elements of this pathway include:

e Key Enzyme: The enzyme methylenediurease (MDUase), also known as methylenediurea
deiminase, is responsible for the initial degradation of both MDU and DMTU [4].

¢ Enzyme Induction: The synthesis of MDUase is specifically induced when the bacterium uses
methyleneureas as its sole nitrogen source [4].

¢ Product Processing: The degradation products are further broken down by highly expressed
enzymes including urease and formaldehyde dehydrogenase, while high-affinity transport systems
scavenge for ammonia and urea [4].

Potential in Drug Development

While direct use of MDU as a drug is not established, one study demonstrates the relevance of its molecular
scaffold in pharmaceutical discovery. A computational screen identified small-molecule inhibitors of

MyD88-dependent signaling pathways, which are critical in pro-inflammatory diseases and toxic shock

[5].

The inhibitor T5910047 was identified, and a similarity search in the PubChem database discovered more
potent, drug-like compounds such as T6167923. These compounds disrupt MyD88 homodimerization and
showed efficacy in protecting mice from lethal toxic shock [5]. This suggests that the MDU-related chemical

structure can serve as a core template for developing new therapeutic agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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